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Introduction

Procaine hydrochloride, a well-established local anesthetic of the ester type, serves as a
valuable tool in equine research models for inducing temporary and reversible loss of
sensation.[1][2] Its primary application lies in diagnostic nerve blocks to localize sources of
pain, particularly in lameness evaluations, and for providing analgesia during minor surgical
procedures.[2][3] Understanding its mechanism of action, pharmacokinetic profile, and
appropriate administration protocols is crucial for its effective and safe use in a research
setting.

Procaine functions by blocking voltage-gated sodium channels in neuronal cell membranes.[4]
[5] This action inhibits the influx of sodium ions necessary for the generation and propagation of
action potentials, thereby preventing the transmission of pain signals to the central nervous
system.[1][4][6]

Quantitative Data Summary

The following tables summarize key quantitative parameters of procaine hydrochloride
administration in horses, compiled from various research studies.

Table 1. Pharmacokinetic Parameters of Procaine Hydrochloride in Horses
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Table 2: Onset and Duration of Local Anesthesia with Procaine Hydrochloride in Horses
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Experimental Protocols

Protocol 1: Perineural Anesthesia for Diaghostic Nerve
Blocks

This protocol describes the administration of procaine hydrochloride for a peripheral nerve
block, a common procedure in lameness diagnosis.

Materials:

Sterile Procaine Hydrochloride Solution (e.g., 2%)

Sterile needles (25-gauge, 1.6-cm)

Sterile syringes

Clippers

Antiseptic scrub (e.g., povidone-iodine or chlorhexidine)

Sterile gloves
Procedure:
o Preparation of the Injection Site:
o lIdentify the target nerve for the block.
o Clip the hair over the injection site.
o Perform a sterile scrub of the area using an antiseptic solution.
e Anesthetic Administration:

o Aseptically draw the calculated volume of procaine hydrochloride solution into a sterile
syringe. A typical dose for perineural anesthesia is 5-10 mL of a 40 mg/mL solution (200-
400 mg of procaine hydrochloride).[14]

o Insert the needle subcutaneously in close proximity to the nerve.
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o Aspirate to ensure the needle is not in a blood vessel.

o Slowly inject the anesthetic solution.

e Assessment of Anesthesia:

o Evaluate the onset and effectiveness of the block by assessing skin sensation and, more
importantly, by observing any improvement in the horse's gait.

o The anesthetic effect of a perineural mepivacaine block, a similar local anesthetic, typically
lasts 90 to 120 minutes.[15] Procaine's duration is generally shorter but can be prolonged
with the addition of epinephrine.[11][13]

Protocol 2: Infiltration Anesthesia for Minor Surgical
Procedures

This protocol outlines the use of procaine hydrochloride for local infiltration anesthesia.

Materials:

Sterile Procaine Hydrochloride Solution (e.g., 2%)

Sterile needles (22 to 25-gauge)

Sterile syringes

Clippers

Antiseptic scrub

Sterile gloves

Procedure:

o Preparation of the Surgical Site:

o Prepare the surgical site with appropriate clipping and sterile scrubbing.

e Anesthetic Administration:
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[e]

Infiltrate the procaine hydrochloride solution subcutaneously and/or intramuscularly in a
line or ring block around the intended incision site.

[e]

A common dosage for local infiltration is 2.5-10 mL of a 40 mg/mL solution (100-400 mg of
procaine hydrochloride).[14]

[e]

Use multiple small injections to ensure even distribution of the anesthetic.

o

Always aspirate before injecting to avoid intravascular administration.

¢ Assessment of Anesthesia:

o Allow sufficient time for the anesthetic to take effect (typically 10-20 minutes for nerve
blocks).[1]

o Confirm adequate anesthesia by gently probing the area with a sterile instrument before
commencing the procedure.
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Caption: Mechanism of action of procaine hydrochloride on voltage-gated sodium channels.
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Caption: General experimental workflow for evaluating the efficacy of procaine hydrochloride.
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Safety and Regulatory Considerations

o Adverse Reactions: While generally safe for local anesthesia, intravenous administration of
procaine hydrochloride can lead to central nervous system excitement in horses.[7][8]
Signs may include behavioral changes and locomotor disturbances.[16] Horses are
significantly more sensitive to the central stimulant effects of procaine than humans.[7]

 Toxicity: Procaine toxicity can occur if the rate of absorption exceeds the capacity of plasma
esterases to hydrolyze it into its non-toxic metabolites.[17] Horses with lower plasma
esterase activity may be at a higher risk for adverse reactions.[17]

o Use with Epinephrine: The co-administration of epinephrine with procaine hydrochloride
can significantly prolong the duration of the anesthetic effect.[11][12] This is due to the
vasoconstrictive properties of epinephrine, which slows the absorption of procaine from the
injection site.[13]

e Regulatory Status: The use of procaine in performance horses is regulated by equestrian
sport governing bodies due to its potential to mask lameness and its central stimulant
properties.[2][3] Researchers should be aware of institutional and national guidelines
regarding drug administration in research animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.chemicalbook.com/article/procaine-hydrochloride-mechanism-of-action-clinical-applications-and-side-effect.htm
https://www.chemicalbook.com/article/procaine-hydrochloride-mechanism-of-action-clinical-applications-and-side-effect.htm
https://avmajournals.avma.org/view/journals/ajvr/38/5/ajvr.1977.38.05.637.xml
https://pubmed.ncbi.nlm.nih.gov/962214/
https://pubmed.ncbi.nlm.nih.gov/962214/
https://www.thomastobin.com/archive/005%20-%20Pharmacology%20of%20Procaine%20in%20the%20Horse%20-%20Pharmacokinetic.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1859703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1859703/
https://avmajournals.avma.org/view/journals/ajvr/68/5/ajvr.68.5.495.xml
https://pubmed.ncbi.nlm.nih.gov/17472448/
https://pubmed.ncbi.nlm.nih.gov/17472448/
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_975937.PDF
https://www.farmacy.co.uk/pronestesic-40mgml-injection-100ml/p7582
https://www.farmacy.co.uk/pronestesic-40mgml-injection-100ml/p7582
https://www.dvm360.com/view/diagnostic-analgesia-equine-digit-proceedings
https://pubmed.ncbi.nlm.nih.gov/1530750/
https://pubmed.ncbi.nlm.nih.gov/1530750/
https://beva.onlinelibrary.wiley.com/doi/10.1111/j.1365-2885.2007.00851.x
https://www.benchchem.com/product/b000508#procaine-hydrochloride-for-local-anesthesia-in-equine-research-models
https://www.benchchem.com/product/b000508#procaine-hydrochloride-for-local-anesthesia-in-equine-research-models
https://www.benchchem.com/product/b000508#procaine-hydrochloride-for-local-anesthesia-in-equine-research-models
https://www.benchchem.com/product/b000508#procaine-hydrochloride-for-local-anesthesia-in-equine-research-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000508?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

